Cas no 42205-08-3 (Triethylbenzene)

Triethylbenzene structure
Triethylbenzene structure
Product Name:Triethylbenzene
CAS No:42205-08-3
MF:C12H18
MW:162.271323680878
CID:2721966
PubChem ID:39149
Update Time:2025-04-21

Triethylbenzene Chemical and Physical Properties

Names and Identifiers

    • TRIETHYLBENZENE (mixed isomers)
    • 1,2,3-TRIETHYLBENZENE
    • HSDB 5174
    • 246-875-4
    • Benzene, triethyl-(mixed isomers)
    • DTXSID30195034
    • NS00049744
    • DTXSID9027867
    • 42205-08-3
    • EINECS 246-875-4
    • SYM-TRIETHYLBENZENE
    • Benzene, 1,2,3-triethyl
    • TRIETHYLBENZENE
    • Triethylbenzene
    • Inchi: 1S/C12H18/c1-4-10-8-7-9-11(5-2)12(10)6-3/h7-9H,4-6H2,1-3H3
    • InChI Key: VIDOPANCAUPXNH-UHFFFAOYSA-N
    • SMILES: C1(CC)C(=CC=CC=1CC)CC

Computed Properties

  • Exact Mass: 162.140850574Da
  • Monoisotopic Mass: 162.140850574Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0Ų

Triethylbenzene Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Aluminum ;  6 h, 3 MPa, 200 °C
Reference
Adjustment of the Al siting in MCM-22 zeolite and its effect on alkylation performance of ethylene with benzene
Wang, Yanan; et al, Catalysis Today, 2018, 316, 71-77

Production Method 2

Reaction Conditions
1.1 3 - 15 s, 350 - 500 °C
Reference
1,3,5-Triethylbenzene Transformation Reactions Compared to Its Transalkylation Reaction with Ethylbenzene
Akhtar, M. Naseem; et al, Energy & Fuels, 2009, 23(8), 3866-3874

Production Method 3

Reaction Conditions
1.1 Catalysts: 1,1′-(1,5-Pentanediyl)bis[1-methylpyrrolidinium] ;  7 h, 10 bar, 350 °C
Reference
Alkylation of ethylbenzene by using IM-5 catalyst
Pathak, Kanchan; et al, International Journal of Research in Pharmacy and Chemistry, 2013, 3(2), 411-425

Triethylbenzene Raw materials

Triethylbenzene Preparation Products

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